O-Bromophenol, also known as 4-bromophenol, is a white crystalline compound with the molecular formula C₆H₅BrOH. It is commonly used in organic synthesis and as an intermediate for various chemical processes. This brominated phenolic compound exhibits strong hydrophobic properties due to its aromatic ring structure combined with the polar hydroxyl group and the nonpolar bromine atom. O-Bromophenol has applications in multiple industries, including pharmaceuticals, where it serves as a precursor for the synthesis of certain drugs; in agriculture, for the preparation of herbicides; and in dye manufacturing, for the production of specific dyes with enhanced stability. Its chemical reactivity is influenced by its bromine substituent, which can participate in electrophilic aromatic substitution reactions. The compound is typically stored in a cool, dark place to prevent decomposition and ensure shelf life. It should be handled with appropriate safety measures due to its potentially hazardous nature.